![molecular formula C17H24F2N2O2S2 B2806170 2,5-difluoro-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide CAS No. 2034483-00-4](/img/structure/B2806170.png)
2,5-difluoro-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Structural Characterization
Research into similar compounds, such as those containing benzenesulfonamide groups, has been extensive due to their potential in drug development, particularly as antagonists for various receptors and enzymes. For instance, a study conducted by Cheng De-ju focused on the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists, highlighting their potential in preventing human HIV-1 infection. This indicates the broader relevance of sulfonamide derivatives in medicinal chemistry, especially in targeting specific diseases through receptor antagonism (Cheng De-ju, 2015).
Thermal and Structural Studies
In another related study, Karthik et al. synthesized a compound through a substitution reaction, further characterized by X-ray diffraction, revealing its structural properties. This compound's thermal stability was examined, showing stability up to 170°C. Such studies demonstrate the potential of sulfonamide derivatives in various applications, including their thermal and structural properties relevant to material science and pharmacology (C. S. Karthik et al., 2021).
Photodynamic Therapy Applications
Pişkin, Canpolat, and Öztürk synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, exploring their suitability for photodynamic therapy (PDT). The synthesized compounds demonstrated significant potential as Type II photosensitizers due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield, underlining the importance of such derivatives in developing treatments for cancer through PDT (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).
Corrosion Inhibition
Kaya et al. conducted quantum chemical and molecular dynamic simulation studies on piperidine derivatives, including those with benzenesulfonamide groups, for their potential in inhibiting the corrosion of iron. These studies provide insights into the application of such compounds in industrial settings, where corrosion inhibition is crucial for prolonging the life of metal components (S. Kaya et al., 2016).
Properties
IUPAC Name |
2,5-difluoro-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24F2N2O2S2/c18-14-1-2-16(19)17(11-14)25(22,23)20-12-13-3-7-21(8-4-13)15-5-9-24-10-6-15/h1-2,11,13,15,20H,3-10,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYJWZSXNQUGKTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNS(=O)(=O)C2=C(C=CC(=C2)F)F)C3CCSCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24F2N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.